2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide

• IUPAC Name: 2-(4-thiophen-2-ylpyrazol-1-yl)ethanimidamide
• InChI: InChI=1S/C9H10N4S/c10-9(11)6-13-5-7(4-12-13)8-2-1-3-14-8/h1-5H,6H2,(H3,10,11)
• InChI Key: WWQDLXHXKMDIQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CN(N=C2)CC(=N)N
• Molecular Formula: C9H10N4S
• Molecular Weight: 206.27 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives, such as “2-(4-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide”, often involves heterocyclization of various substrates. For instance, the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can produce aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a thiophene ring, a pyrazole ring, and an acetimidamide group. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom.

Chemical Reactions Analysis

Thiophene-based analogs, such as “this compound”, have been the subject of extensive research due to their potential biological activities. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Scientific Research Applications

TPPA has been used in a variety of scientific research applications, including the study of enzyme activity, protein-protein interactions, and drug design. TPPA has been used to study the activity of enzymes such as cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. TPPA has also been used to study protein-protein interactions, such as those between enzymes and their substrates. TPPA has also been used in drug design, as it can be used to modify the structure of existing drugs to make them more effective or to reduce their side effects.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets

Mode of Action

It is known that thiophene derivatives can interact with biological targets in various ways, such as through hydrogen bonding or π-π stacking . The pyrazole moiety in the compound could potentially interact with biological targets through similar mechanisms.

Biochemical Pathways

Thiophene derivatives have been shown to exhibit a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Thiophene derivatives have been shown to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

TPPA has several advantages for laboratory experiments. It is relatively easy to synthesize, and it can be used to study a variety of biochemical and physiological processes. Additionally, TPPA is relatively stable, and can be stored for long periods of time without degrading. However, TPPA also has several limitations for laboratory experiments. It has a relatively low solubility in water, and it can be difficult to accurately measure its concentration in a solution. Additionally, TPPA can be toxic to cells, and care must be taken when using it in experiments.

Future Directions

Given the versatility of TPPA, there are a number of potential future directions for research. One potential direction is to further study the mechanism of action of TPPA, as this could lead to the development of more effective drugs and therapies. Additionally, further studies could be conducted to determine the effects of TPPA on other biochemical and physiological processes, such as cell signaling pathways. Another potential direction is to develop more efficient methods for synthesizing TPPA, as this could lead to more cost-effective production of the molecule for use in research and laboratory experiments. Finally, further research could be conducted into the potential therapeutic applications of TPPA, as this could lead to the development of new drugs and treatments for a variety of diseases and conditions.